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Compound of Interest

Compound Name: 4-Ethylphenyl isothiocyanate

Cat. No.: B107687

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemical compounds like 4-Ethylphenyl isothiocyanate is of paramount importance. This
guide provides immediate, essential safety and logistical information, including detailed
operational and disposal plans to ensure laboratory safety and procedural accuracy.

Chemical Identity and Hazards:

Property Value

Chemical Name 4-Ethylphenyl isothiocyanate
CAS Number 18856-63-8

Molecular Formula C2HsCsH4aNCS

Molecular Weight 163.24 g/mol

Appearance Not specified, handle with care
Boiling Point 245 °C

Density 1.075 g/mL at 25 °C

Hazard Classifications:[1]

» Skin Corrosion/Irritation: Category 1B[1]
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» Serious Eye Damage/Eye Irritation: Category 1[1]

» Acute Toxicity (Oral, Dermal, Inhalation): While not explicitly categorized for this specific
compound in the provided results, other isothiocyanates are listed as toxic or harmful by
these routes.[2][3] It is prudent to handle with high caution.

» Respiratory and Skin Sensitization: May cause sensitization by skin contact or
allergy/asthma-like symptoms if inhaled.[4]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)

Proper personal protective equipment is critical to prevent exposure when handling 4-
Ethylphenyl isothiocyanate. The following table summarizes the required PPE.
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Body Part

Recommended Protection

Specification

Eyes/Face

Safety Goggles & Face Shield

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield
is also required.[1][4][5]

Skin

Chemical Resistant Gloves &

Protective Clothing

Wear appropriate protective
gloves (e.g., Nitrile rubber) and
clothing to prevent skin
exposure.[5][6] Flame
retardant and antistatic

protective clothing is advised.

[2]

Respiratory

Respirator with appropriate

filter

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with a type ABEK
(EN14387) filter is
recommended if exposure
limits are exceeded or if
irritation is experienced.[1][4]

[7]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for minimizing risks.

1. Preparation:

e Work within a certified chemical fume hood with proper ventilation.[2][5]

o Ensure that an eyewash station and safety shower are readily accessible.[4][5]
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Gather all necessary PPE as outlined in the table above and inspect for integrity.

Prepare all necessary equipment and reagents before handling the chemical.

Ground and bond containers when transferring the material to prevent static discharge.[2][5]
Use only non-sparking tools.[2][5]

. Handling:

Keep the container tightly closed when not in use.[2][4]

Avoid breathing vapors or mist.[2]

Prevent all contact with skin and eyes.[2][4]

Do not eat, drink, or smoke in the handling area.[2]

. Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[2][4]

Remove and properly store or dispose of contaminated PPE.[2]

Clean the work area thoroughly.
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Caption: Step-by-step workflow for handling 4-Ethylphenyl isothiocyanate.
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Emergency and Disposal Plan

Spill Response:
» Evacuate: Immediately evacuate the area and eliminate all ignition sources.[2][4]
» Protect: Wear appropriate PPE, including respiratory protection.[2]

o Contain: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[2][8]

» Collect: Collect the absorbed material into a suitable, labeled container for disposal.[2]

« Ventilate and Clean: Ventilate the area and wash the spill site after material pickup is
complete.[2]

First Aid Measures:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, including under the
eyelids. Seek immediate medical attention.[6][9]

o Skin: Immediately wash off with soap and plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes. Seek immediate medical attention.[4][6]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[4][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[4][6]

Disposal:
o Waste from residues and unused product is classified as hazardous waste.

» Dispose of the chemical and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

e Do not allow the chemical to enter drains or sewers.[6]
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+ Contaminated packaging should also be disposed of as hazardous waste.[6]
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Caption: Logical flow for spill response and waste disposal of 4-Ethylphenyl isothiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ethylphenyl Isothiocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107687#personal-protective-equipment-for-handling-
4-ethylphenyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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